Cas no 2000586-85-4 (Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate
• CAS No: 2000586-85-4
• MF: C₁₁H₁₅Cl₂NO₂S
• MW: 296.2132999897
• CID: 5631203
• PubChem ID: 165933894
• Update Time: 2025-06-22

Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate
• EN300-28289426
• 2000586-85-4
• Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate

• Inchi： 1S/C11H15Cl2NO2S/c1-11(2,3)16-10(15)7(14)4-6-5-8(12)17-9(6)13/h5,7H,4,14H2,1-3H3
• InChI Key： HULUSSLXSWQOCD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 295.0200553g/mol
• Monoisotopic Mass: 295.0200553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate

Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate (CAS No. 2000586-85-4): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate (CAS No. 2000586-85-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and their derivatives, specifically those containing a thiophene moiety. The presence of the tert-butyl group and the dichlorothiophene ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate is characterized by a tert-butyl ester group attached to the carboxylic acid, an amino group at the second carbon position, and a 2,5-dichlorothiophene ring at the third carbon position. This configuration provides a balance between hydrophilic and hydrophobic properties, which is crucial for optimizing the compound's solubility and bioavailability. The dichlorothiophene ring also introduces additional electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have highlighted the potential of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds with anti-inflammatory properties can help modulate these pathways, reducing inflammation and associated symptoms. Research has shown that Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the production of pro-inflammatory cytokines and mediators.

Another promising area of research involves the use of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate as an antiviral agent. Viral infections pose a significant global health challenge, and there is a continuous need for new antiviral compounds with broad-spectrum activity. Studies have demonstrated that this compound can inhibit the replication of several viruses by interfering with viral entry or replication processes. The unique structural features of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate make it particularly effective against enveloped viruses, which are known to be more susceptible to structural perturbations.

In addition to its anti-inflammatory and antiviral properties, Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate has also shown promise in cancer research. Cancer is a heterogeneous disease characterized by uncontrolled cell growth and metastasis. Compounds that can selectively target cancer cells while sparing normal cells are highly sought after. Research has indicated that Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell survival and proliferation.

The synthesis of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate involves several well-established chemical reactions. The tert-butyl ester group can be introduced through esterification reactions, while the amino group can be added via amine coupling reactions. The dichlorothiophene ring can be synthesized using methods such as cyclization reactions or coupling reactions with appropriate thiols and halides. These synthetic routes provide flexibility in modifying the compound's structure to optimize its biological activity and pharmacological properties.

The pharmacokinetic profile of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate has been extensively studied to understand its behavior in biological systems. In vitro studies have shown that the compound exhibits good stability under physiological conditions and has favorable solubility properties. In vivo studies have demonstrated that it has acceptable oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

To further evaluate the safety and efficacy of Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate, preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's toxicity profile and potential side effects. Results from these studies have been promising, with no significant adverse effects observed at therapeutic doses.

In conclusion, Tert-butyl 2-amino-3-(2,5-dichlorothiophen-3-yl)propanoate (CAS No. 2000586-85-4) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in areas such as anti-inflammatory agents, antiviral drugs, and cancer therapeutics. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential clinical applications.